Cas no 877640-98-7 (3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-3-(trifluoromethyl)phenylurea)

• Product Name: 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-3-(trifluoromethyl)phenylurea
• CAS No: 877640-98-7
• MF: C₂₀H₁₈F₃N₃O₄
• MW: 421.36983537674
• CID: 5944069
• PubChem ID: 16821942
• Update Time: 2025-07-09

3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-3-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-3-(trifluoromethyl)phenylurea
• 1-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3-[3-(trifluoromethyl)phenyl]urea
• 877640-98-7
• 1-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-3-(3-(trifluoromethyl)phenyl)urea
• F2519-0107
• 3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[3-(trifluoromethyl)phenyl]urea
• AKOS024656610
• SR-01000020938
• SR-01000020938-1
• AB00679183-01

• Inchi： 1S/C20H18F3N3O4/c21-20(22,23)12-2-1-3-13(8-12)24-19(28)25-14-9-18(27)26(11-14)15-4-5-16-17(10-15)30-7-6-29-16/h1-5,8,10,14H,6-7,9,11H2,(H2,24,25,28)
• InChI Key： CPZYSOAUSPFYGT-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C3OCCOC3=C2)C1)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 421.12494055g/mol
• Monoisotopic Mass: 421.12494055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.9Ų

Additional information on 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-3-(trifluoromethyl)phenylurea

Comprehensive Profile of 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-3-(trifluoromethyl)phenylurea (CAS No. 877640-98-7): Structure, Applications, and Research Insights

The compound 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-3-(trifluoromethyl)phenylurea (CAS No. 877640-98-7) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrrolidinone core, coupled with the benzodioxin and trifluoromethylphenyl moieties, positions it as a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with key biological pathways.

In recent years, the demand for small-molecule drug discovery has surged, driven by advancements in precision medicine and personalized therapies. This compound’s multi-functional scaffold aligns with trends in fragment-based drug design, where modularity and selectivity are prioritized. Computational studies suggest its high binding affinity to proteins involved in inflammation and oncology, making it a subject of preclinical investigations. Notably, its trifluoromethyl group enhances metabolic stability—a feature highly sought after in oral bioavailability optimization.

The synthesis of CAS 877640-98-7 involves a multi-step process, often leveraging Pd-catalyzed cross-coupling reactions to assemble the benzodioxin-pyrrolidinone hybrid. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography confirms its purity and stereochemistry. These methodologies are critical for ensuring reproducibility in high-throughput screening (HTS) campaigns, where the compound is evaluated against diverse biological targets.

From an industrial perspective, 877640-98-7 exemplifies the growing intersection of medicinal chemistry and artificial intelligence. AI-driven platforms now predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) with remarkable accuracy, accelerating lead optimization. This synergy is reshaping drug repurposing strategies, as evidenced by its inclusion in libraries for virtual screening against emerging diseases.

Environmental and regulatory considerations also play a role in its development. The compound’s low ecotoxicity profile, inferred from QSAR modeling, supports its candidacy for sustainable green chemistry initiatives. Moreover, its non-hazardous classification under REACH and ICH guidelines facilitates smoother translational pipelines.

Looking ahead, 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-3-(trifluoromethyl)phenylurea embodies the next generation of bioactive heterocycles. Its versatility in addressing unmet medical needs—ranging from neurodegenerative disorders to autoimmune conditions—underscores its value in modern pharmacophore development. Collaborative efforts between academia and biotech firms continue to unlock its full potential, solidifying its place in the drug development landscape.